1-(3-methylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-methylphenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H17N3O4/c1-14-4-2-5-15(12-14)13-22-11-3-6-18(20(22)25)19(24)21-16-7-9-17(10-8-16)23(26)27/h2-12H,13H2,1H3,(H,21,24)
• InChI Key: IIRDZSOHQBANJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O4
• Molecular Weight: 363.4 g/mol

Description

1-(3-methylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as MNDC, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a drug candidate. MNDC belongs to the class of dihydropyridine derivatives, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Antihypertensive and Coronary Vessel Dilator

1,4-Dihydropyridines, which include compounds like 1-(3-methylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, are known for their role as antihypertensive agents and coronary vessel dilators. These compounds are typically prepared through condensation reactions and have been a subject of research for their cardiovascular applications (Abernathy, 1978).

Crystal Structure Analysis

Research into the crystal structure of related compounds, like diflunisal carboxamides, has been conducted to understand their molecular arrangement and stability. Such studies are vital for the development of new pharmaceuticals and have broader implications in the field of molecular chemistry (Zhong, Hu, Xia, Jiang, & Chen, 2010).

Macrocyclic Chemistry

The development of 4-nitrobenzyl-substituted macrocyclic tetraamines is another application. These compounds, after conversion to bifunctional poly(amino carboxylate) chelating agents, have implications in various fields including medicinal chemistry and materials science (McMurry, Brechbiel, Kumar, & Gansow, 1992).

Polyamide Synthesis

The compound has relevance in the synthesis of polyamides containing different organic molecules like uracil and adenine. These polyamides have potential applications in material science, particularly in the development of new polymers with specific properties (Hattori & Kinoshita, 1979).

Catalytic Activity and Polymorphism

Research has been done on compounds like N(2),N(6)-bis{2-[(Z)-2-hydroxybenzylideneamino]phenyl}pyridine-2,6-dicarboxamide, which have shown antibacterial activities and catalytic efficiency in reactions like transfer hydrogenation. The study of their polymorphic forms provides insights into their molecular geometry and thermodynamic properties, which is crucial for pharmaceutical development (Özdemir, Dayan, Çetinkaya, & Akgül, 2012).

Antitubercular Activity

1,4-Dihydropyridine derivatives have been studied for their potential anti-tubercular activity. These studies involve designing and synthesizing new derivatives with specific substitutions to enhance their efficacy against tuberculosis (Iman et al., 2015).

Nonlinear Optical Behavior

The complexation of molecules similar to 1-(3-methylbenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide has been studied for their potential in developing materials with quadratic nonlinear optical behavior. This research is crucial in the field of materials science and photonics (Muthuraman, Masse, Nicoud, & Desiraju, 2001).